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Compound of Interest

Compound Name: 4-Ethyl-2,6-dimethylheptane

Cat. No.: B14545763

To the intended audience of researchers, scientists, and drug development professionals: The
following is a summary of publicly available data for 4-Ethyl-2,6-dimethylheptane. A
comprehensive literature review reveals a significant lack of in-depth research on this
compound, particularly concerning its biological activity, potential therapeutic applications, and
associated signaling pathways. The information available is primarily limited to basic
physicochemical properties, and as such, the creation of an in-depth technical guide or
whitepaper as requested is not feasible based on current scientific literature.

Chemical Identity and Physical Properties

4-Ethyl-2,6-dimethylheptane is a saturated branched-chain alkane. Its fundamental properties
are summarized below.
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Property Value Source

Molecular Formula Ci11H24 PubChem[1]

Molecular Weight 156.31 g/mol PubChem[1]

IUPAC Name 4-ethyl-2,6-dimethylheptane PubChem[1]

CAS Number 61868-31-3 PubChem[1]

Boiling Point 171.7 °C ChemSrc[2], ChemDB[3]
(CH3)2CHCH2CH(CH2CHs)CH

Structural Formula ChemDBJ3]
2CH(CHs3)2

SMILES CCc(cc(e)e)cce)e PubChem[1]
GBSGJLIGXHBTQQ-

InChiKey PubChem[1]

UHFFFAOYSA-N

Synthesis and Experimental Data

Detailed experimental protocols for the synthesis and analysis of 4-Ethyl-2,6-dimethylheptane
are not readily available in the reviewed literature. One source describes a general method for
the synthesis of a related compound, 2,6-dimethylheptane, which involved the coupling of
isobutyl magnesium bromide with ethyl formate to produce 2,6-dimethylheptanol-4, followed by
a three-step hydrogenation to yield the alkane.[4] However, a specific, detailed protocol for 4-
Ethyl-2,6-dimethylheptane is not provided.

No quantitative data from analytical experiments such as NMR, IR, or mass spectrometry for 4-
Ethyl-2,6-dimethylheptane were found in the public domain.

Biological Activity and Toxicological Information

There is no available information in the reviewed scientific literature regarding any biological
activity, pharmacological effects, or toxicological studies of 4-Ethyl-2,6-dimethylheptane.
Consequently, no signaling pathways involving this compound have been described.

Logical Workflow for Compound Identification
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While no experimental workflows for this specific molecule were found, a general logical
workflow for the identification and characterization of a simple alkane like 4-Ethyl-2,6-
dimethylheptane can be proposed.
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Caption: A generalized workflow for the synthesis, purification, and structural confirmation of a
simple alkane.

Conclusion: 4-Ethyl-2,6-dimethylheptane is a simple organic molecule with very limited
available scientific data. For researchers in drug development, this compound does not appear
to be a subject of current or past investigation for therapeutic purposes. The absence of
biological data precludes any discussion of its pharmacology or role in cellular signaling.
Further research would be required to determine any properties beyond its basic physical
characteristics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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